Cas no 1210151-86-2 (1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide
• CAS No: 1210151-86-2
• MF: C₁₆H₁₅FN₂O
• MW: 270.301507234573
• CID: 5343685
• Update Time: 2025-06-26

1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide

• Inchi： 1S/C16H15FN2O/c1-11-3-2-10-18-14(11)19-15(20)16(8-9-16)12-4-6-13(17)7-5-12/h2-7,10H,8-9H2,1H3,(H,18,19,20)
• InChI Key： VXOWZYAPOQGTKG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(NC2C(C)=CC=CN=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 2.8
• Topological Polar Surface Area: 42

Additional information on 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide

Chemical Profile of 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide (CAS No. 1210151-86-2)

1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide, identified by its CAS number 1210151-86-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an amide functionality, which is often associated with enhanced binding affinity and metabolic stability. The presence of a fluorine atom at the para position of the phenyl ring and a methyl-substituted pyridine moiety further modulates its chemical properties, making it a promising candidate for drug discovery and development.

The structural framework of 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide incorporates several key pharmacophoric elements that are widely recognized for their role in modulating biological pathways. The cyclopropane ring, known for its strained three-membered structure, can introduce conformational rigidity, which may improve the compound's ability to interact with biological targets. Additionally, the amide group serves as a versatile functional handle, allowing for further derivatization and optimization. The fluorine substituent at the 4-position of the phenyl ring is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to enhance lipophilicity, metabolic stability, and binding affinity.

The 3-methylpyridin-2-yl group adds another layer of complexity to the molecule, contributing to its overall electronic properties and potential interactions with biological receptors. Pyridine derivatives are well-documented for their broad spectrum of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects. The combination of these structural elements in 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide suggests that it may exhibit multiple pharmacological effects, making it a valuable scaffold for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Studies have indicated that the fluorine-substituted phenyl ring and the pyridine moiety in 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide can engage in critical hydrogen bonding interactions with target proteins. Furthermore, the cyclopropane ring may adopt specific conformations that optimize its fit within binding pockets, enhancing overall binding affinity.

In vitro studies have begun to explore the potential biological activities of 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide. Preliminary results suggest that this compound exhibits moderate activity against certain enzymatic targets, which could be attributed to its ability to mimic natural substrates or interfere with catalytic mechanisms. The presence of the fluorine atom has been shown to enhance binding interactions with specific amino acid residues in target proteins, potentially leading to improved pharmacological efficacy.

The synthesis of 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide presents unique challenges due to the complexity of its structure. However, recent developments in synthetic methodologies have made it more feasible to construct such molecules with high precision. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the fluorophenyl and pyridine moieties efficiently. Additionally, palladium-catalyzed reactions have been utilized to form the cyclopropane ring under mild conditions, minimizing unwanted side products.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. In particular, fluorine atoms can enhance metabolic stability by resisting degradation by cytochrome P450 enzymes. This property is particularly valuable for 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide, as it may lead to longer half-lives and more consistent therapeutic effects.

Future research directions for 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide include further optimization of its chemical structure to improve potency and selectivity. Additionally, exploring its potential in vivo activities will be crucial for evaluating its therapeutic potential. Preclinical studies are expected to provide insights into its safety profile and efficacy in animal models, paving the way for possible clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(4-fluorophenyl)-N-(3-methylpyridin-2-yl)cyclopropane-1-carboxamide. These technologies enable researchers to analyze vast datasets and predict biological activities with remarkable accuracy. By leveraging such tools, scientists can prioritize compounds based on their predicted efficacy and selectivity, thereby streamlining the drug development pipeline.

In conclusion,1-(4-fluorophenyl)-N-(3-methylpyridin-2-y lcyclopropane - 1 - carboxamide (CAS No . 121015 186 - 2) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutics . Its unique combination of pharmacophoric elements , coupled with recent advances in synthetic chemistry and computational biology , positions it as a compelling candidate for further exploration . As research continues , this compound holds promise for contributing to advancements in pharmaceutical science and medicine .